Cas no 67116-19-2 (4-methyl-3,6-dihydro-2H-pyran-2,6-dione)

• Product Name: 4-methyl-3,6-dihydro-2H-pyran-2,6-dione
• CAS No: 67116-19-2
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 521200
• PubChem ID: 300810
• Update Time: 2025-04-19

4-methyl-3,6-dihydro-2H-pyran-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,6(3H)-dione,4-methyl-
• 4-methyl-2H-Pyran-2,6(3H)-dione
• 4-methyl-3H-pyran-2,6-dione
• NSC 176171
• 4-methyl-3,6-dihydro-2H-pyran-2,6-dione
• W1SNI7394H
• EN300-6473210
• 6-Hydroxy-4-methyl-2-pyrone
• CS-0253572
• SCHEMBL287041
• Glutaconic anhydride, 3-methyl-
• 3-Methylglutaconic anhydride
• NSC-176171
• UNII-W1SNI7394H
• 2H-Pyran-2,6(3H)-dione, 4-methyl-
• DTXSID60306419
• 1,2-Pyrone, 6-hydroxy-4-methyl-
• 2H-Pyran-2-one, 6-hydroxy-4-methyl-
• FT-0715759
• NSC176171
• 67116-19-2

• Inchi： 1S/C6H6O3/c1-4-2-5(7)9-6(8)3-4/h2H,3H2,1H3
• InChI Key： RUMVLFICHAFVGF-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)CC1=O)=O

Computed Properties

• Exact Mass: 126.032
• Monoisotopic Mass: 126.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 86 ºC
• Boiling Point: 249.3±19.0 ºC (760 Torr),
• Flash Point: 116.9±18.7 ºC,
• Refractive Index: 1.486
• Solubility: Dissolution (49 g/l) (25 º C),
• PSA: 43.37000
• LogP: 0.40620